1-(3-Ethyl-5-(trifluoromethoxy)phenyl)propan-1-one
Description
1-(3-Ethyl-5-(trifluoromethoxy)phenyl)propan-1-one is a ketone derivative featuring a propan-1-one backbone attached to a substituted phenyl ring. The phenyl ring is modified at the 3-position with an ethyl group and at the 5-position with a trifluoromethoxy (-OCF₃) substituent.
Properties
Molecular Formula |
C12H13F3O2 |
|---|---|
Molecular Weight |
246.22 g/mol |
IUPAC Name |
1-[3-ethyl-5-(trifluoromethoxy)phenyl]propan-1-one |
InChI |
InChI=1S/C12H13F3O2/c1-3-8-5-9(11(16)4-2)7-10(6-8)17-12(13,14)15/h5-7H,3-4H2,1-2H3 |
InChI Key |
SBYSDDJROSAUPR-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=CC(=C1)OC(F)(F)F)C(=O)CC |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural Differences
*Calculated based on standard atomic weights.
Key Observations:
Substituent Position and Electronic Effects: The trifluoromethoxy group (-OCF₃) in the target compound at the 5-position (meta to the ketone) contrasts with derivatives like the 4-OCF₃-substituted compound in , which may exhibit different electronic interactions due to para-substitution. The ethyl group at the 3-position introduces steric bulk compared to smaller substituents (e.g., methoxy in ), which may influence solubility and crystallinity.
Synthetic Approaches: Copper-mediated cross-coupling (e.g., with aryl boronic acids) is a common method for aryl propan-1-ones. For example, 1-(4-(4-(trifluoromethoxy)phenoxy)phenyl)propan-1-one was synthesized using copper(II) acetate and molecular sieves in dichloromethane. The compound in was prepared via a benzylation reaction with 4-(trifluoromethoxy)benzoyl fluoride, yielding a 49% isolated yield after chromatography.
Thermal Stability: Derivatives like those in (bearing benzoyl groups) may exhibit higher melting points due to increased π-π stacking interactions.
Critical Analysis:
- Pharmaceutical Relevance : Compounds like those in and demonstrate the versatility of aryl propan-1-ones as intermediates for indole synthesis or kinase inhibitors, though the target compound’s bioactivity remains unexplored.
- Material Science : The -OCF₃ and -SCF₃ groups in may enhance thermal and oxidative stability, making such derivatives candidates for high-performance polymers.
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 1-(3-Ethyl-5-(trifluoromethoxy)phenyl)propan-1-one, and how can purity be ensured?
- Methodological Answer : The synthesis typically involves Friedel-Crafts acylation , where a substituted benzene derivative (e.g., 3-ethyl-5-(trifluoromethoxy)benzene) reacts with propionyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) . Key steps include:
- Reaction Optimization : Temperature control (0–5°C for exothermic reactions) and anhydrous conditions to avoid side reactions.
- Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) to achieve >95% purity.
- Validation : Purity is confirmed via HPLC (C18 column, acetonitrile/water mobile phase) and ¹H/¹³C NMR spectroscopy .
Q. How do the electronic effects of the trifluoromethoxy and ethyl groups influence the compound’s reactivity?
- Methodological Answer :
- Trifluoromethoxy Group : Strong electron-withdrawing effect (-I) due to the trifluoromethyl moiety, which polarizes the aromatic ring, directing electrophilic substitution to the para position relative to itself. This enhances stability against oxidation .
- Ethyl Group : Electron-donating (+I) effect, which moderately activates the ring for electrophilic reactions. The combined effects create regioselectivity challenges, requiring careful control of reaction conditions (e.g., nitration or halogenation) .
- Analytical Tools : DFT calculations (e.g., Gaussian software) model charge distribution, while Hammett constants quantify substituent effects .
Q. What spectroscopic techniques are critical for characterizing this compound?
- Methodological Answer :
- NMR : ¹H NMR (CDCl₃) shows distinct signals: δ 1.2–1.4 ppm (ethyl CH₃), δ 4.4–4.6 ppm (trifluoromethoxy OCF₃), and δ 7.2–7.8 ppm (aromatic protons). ¹⁹F NMR confirms trifluoromethoxy integrity (δ -55 to -58 ppm) .
- Mass Spectrometry : High-resolution ESI-MS identifies the molecular ion [M+H]⁺ (calculated for C₁₂H₁₃F₃O₂: 262.09) and fragmentation patterns.
- IR Spectroscopy : Stretching vibrations at ~1700 cm⁻¹ (ketone C=O) and ~1250 cm⁻¹ (C-O-C of trifluoromethoxy) .
Advanced Research Questions
Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes)?
- Methodological Answer :
- Docking Studies : Use AutoDock Vina or Schrödinger Suite to model binding to targets like cytochrome P450 or kinases. The trifluoromethoxy group’s hydrophobicity enhances binding affinity in lipophilic pockets .
- MD Simulations : GROMACS simulates stability of ligand-protein complexes over 100 ns trajectories, analyzing RMSD and hydrogen-bonding networks.
- Validation : Compare computational results with experimental IC₅₀ values from enzyme inhibition assays (e.g., fluorometric kits) .
Q. What strategies resolve contradictions in reported reactivity data for analogous trifluoromethoxy-substituted ketones?
- Methodological Answer :
- Systematic Variation : Compare reactivity of 1-(3-Ethyl-5-(trifluoromethoxy)phenyl)propan-1-one with derivatives lacking the ethyl group (e.g., 1-(5-(trifluoromethoxy)phenyl)propan-1-one) to isolate substituent effects .
- Kinetic Studies : Monitor reaction rates (e.g., oxidation with KMnO₄) via UV-Vis spectroscopy under controlled pH and temperature.
- Meta-Analysis : Use SciFinder to compile literature data, identifying outliers due to solvent polarity or catalyst choice .
Q. How does the compound’s stability under varying pH and temperature conditions impact experimental design?
- Methodological Answer :
- Stability Profiling :
- Thermal Stability : TGA/DSC analysis (5–200°C, 10°C/min) reveals decomposition points.
- pH Stability : Incubate in buffers (pH 1–13) for 24h, followed by LC-MS to detect degradation products (e.g., hydrolysis of the ketone to a carboxylic acid) .
- Practical Guidelines : Store at -20°C in amber vials under inert atmosphere (N₂/Ar) to prevent moisture absorption and photodegradation .
Q. What are the challenges in scaling up synthesis while maintaining regioselectivity?
- Methodological Answer :
- Catalyst Screening : Test alternatives to AlCl₃ (e.g., FeCl₃ or ionic liquids) for improved regioselectivity and reduced waste .
- Flow Chemistry : Continuous-flow reactors enhance heat/mass transfer, minimizing side products (e.g., diaryl ketones) .
- Process Analytical Technology (PAT) : In-line FTIR monitors reaction progress, enabling real-time adjustments .
Methodological Considerations
Q. How to design a SAR study for derivatives of this compound?
- Methodological Answer :
- Substituent Variation : Synthesize analogs with halogens (Cl, Br), methoxy, or amino groups at the 3- or 5-positions.
- Biological Testing : Prioritize assays relevant to hypothesized targets (e.g., antimicrobial disk diffusion, cytotoxicity via MTT assay).
- Data Analysis : Use principal component analysis (PCA) to correlate structural features (e.g., logP, polar surface area) with activity .
Q. What analytical methods detect trace impurities from synthesis?
- Methodological Answer :
- GC-MS : Identifies volatile by-products (e.g., unreacted starting materials) with detection limits <0.1%.
- HPLC-ELSD : Quantifies non-UV-active impurities (e.g., aliphatic side products).
- NMR Spiking : Adds authentic samples of suspected impurities to confirm assignments .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
